2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide
Overview
Description
2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide, also known as MEMS, is a compound that belongs to the class of sulfonamide drugs. It has been widely studied for its potential applications in scientific research, particularly in the area of medicinal chemistry.
Mechanism of Action
The mechanism of action of 2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide involves its ability to bind to the active site of enzymes, thereby inhibiting their activity. It has been shown to exhibit a high degree of selectivity towards certain enzymes, making it a promising lead compound for the development of new drugs.
Biochemical and Physiological Effects:
2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide has been shown to exhibit a range of biochemical and physiological effects, including inhibitory activity against carbonic anhydrase, as well as antioxidant and anti-inflammatory properties. It has also been shown to exhibit cytotoxic activity against several cancer cell lines, making it a potential candidate for the development of new anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide is its high degree of selectivity towards certain enzymes, which makes it a promising lead compound for the development of new drugs. However, one of the limitations of 2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions for the study of 2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide, including the development of new drugs based on its inhibitory activity against enzymes such as carbonic anhydrase. Additionally, further research is needed to explore its potential applications as a fluorescence probe for the detection of metal ions in biological systems. Finally, the development of new methods for the synthesis of 2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide with improved solubility and other properties could also be an area of future research.
Synthesis Methods
The synthesis of 2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide involves the reaction of 2,5-diethoxy-4-methylbenzenesulfonyl chloride with 2-methylphenylamine in the presence of a base such as triethylamine. This reaction results in the formation of 2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide as a white solid with a high yield.
Scientific Research Applications
2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide has been studied for its potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. It has been shown to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. 2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide has also been studied for its potential use as a fluorescence probe for the detection of metal ions in biological systems.
properties
IUPAC Name |
2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4S/c1-5-22-16-12-18(17(23-6-2)11-14(16)4)24(20,21)19-15-10-8-7-9-13(15)3/h7-12,19H,5-6H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNNODICITALTQX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1C)OCC)S(=O)(=O)NC2=CC=CC=C2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4S |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-diethoxy-4-methyl-N-(2-methylphenyl)benzene-1-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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